Cas no 949899-86-9 ((R)-3-Acetoxy-4-bromobutanoic acid)

• Product Name: (R)-3-Acetoxy-4-bromobutanoic acid
• CAS No: 949899-86-9
• MF: C₆H₉BrO₄
• MW: 225.037261724472
• CID: 875372
• PubChem ID: 56845845
• Update Time: 2025-04-19

(R)-3-Acetoxy-4-bromobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Acetoxy-4-bromobutanoic acid
• Butanoic acid, 3-(acetyloxy)-4-bromo-, (3R)-
• (3R)-3-acetyloxy-4-bromobutanoic acid
• (3R)-3-(ACETYLOXY)-4-BROMOBUTANOIC ACID
• 949899-86-9
• AKOS015911023
• SCHEMBL4923275

• Inchi： 1S/C6H9BrO4/c1-4(8)11-5(3-7)2-6(9)10/h5H,2-3H2,1H3,(H,9,10)/t5-/m1/s1
• InChI Key： RYWNWBFHMUEPNO-RXMQYKEDSA-N
• SMILES： BrC[C@@H](CC(=O)O)OC(C)=O

Computed Properties

• Exact Mass: 223.96842g/mol
• Monoisotopic Mass: 223.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų